N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide

• IUPAC Name: N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H15N3O4S/c1-9-6-11(19-23-9)15(20)18-16-17-12(8-24-16)10-4-5-13(21-2)14(7-10)22-3/h4-8H,1-3H3,(H,17,18,20)
• InChI Key: RXOPASMNQPXHFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=NC(=CS2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

The compound “N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide” is a complex organic molecule. It contains several functional groups including a carboxamide, a thiazole, an oxazole, and a dimethoxyphenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the carboxamide group could potentially be introduced via a reaction with an amine. The thiazole and oxazole rings could be formed through cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings and functional groups. The presence of the dimethoxyphenyl group suggests potential sites for hydrogen bonding.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the heterocyclic rings and the electron-donating methoxy groups on the phenyl ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxamide could increase its polarity, potentially affecting its solubility in different solvents.

Scientific Research Applications

Catalysis and Organic Synthesis

• The study of new catalytic protocols for sustainable organic compound synthesis is of great interest. Researchers have explored the use of ionic organic solids, such as 1,3-bis(carboxymethyl)imidazolium chloride , as catalysts. Notably, this methodology has been applied to the preparation of 1-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one with moderate yield. .

Biological Activity and Drug Development

• Nitrogen-containing heteroarene units, like the triazole moiety in our compound, are often found in natural products and synthetic bioactive compounds. Triazole derivatives exhibit diverse biological effects due to their structural characteristics, making them attractive for drug development. .

NF-κB Inhibition for Anticancer Research

• The compound’s analog, N-(tetrahydroquinolin-1-yl) amide , has been explored as an NF-κB inhibitor. .

Retinoid Nuclear Modulation

• Another derivative of this compound has been investigated as a retinoid nuclear modulator. .

Anti-Inflammatory Properties

• .

Antiproliferative Effects

• .

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the specific biological target.

Future Directions

Future research could explore the synthesis, characterization, and potential applications of this compound. This could include investigating its reactivity, studying its interactions with biological targets, or exploring its potential use in the development of new materials.